Cas no 933719-69-8 (6,7-Dimethyl-2-piperidin-4-yl-1H-benzimidazole)

• Product Name: 6,7-Dimethyl-2-piperidin-4-yl-1H-benzimidazole
• CAS No: 933719-69-8
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 2130821
• PubChem ID: 28307413
• Update Time: 2024-10-26

6,7-Dimethyl-2-piperidin-4-yl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethyl-2-piperidin-4-yl-1H-benzimidazole
• 6,7-Dimethyl-2-(piperidin-4-yl)-1H-benzo[d]imidazole
• IMED2079902383
• T6046
• 1H-benzimidazole, 4,5-dimethyl-2-(4-piperidinyl)-, dihydrochloride
• 6,7-dimethyl-2-(piperidin-4-yl)-1H-1,3-benzodiazole
• 4,5-dimethyl-2-(piperidin-4-yl)-1H-1,3-benzodiazole
• 933719-69-8
• 4,5-dimethyl-2-piperidin-4-yl-1H-benzimidazole
• ALBB-027305
• AKOS022186600
• DB-359266
• AKOS015842082

• Inchi： 1S/C14H19N3/c1-9-3-4-12-13(10(9)2)17-14(16-12)11-5-7-15-8-6-11/h3-4,11,15H,5-8H2,1-2H3,(H,16,17)
• InChI Key： OPBKABDXRDKLFB-UHFFFAOYSA-N
• SMILES： N1CCC(C2=NC3C(C)=C(C)C=CC=3N2)CC1

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7
• XLogP3: 2.4